tert-Butyl 2,4-dioxo-1-oxa-3,7-diazaspiro[4.5]decane-7-carboxylate

• IUPAC Name: tert-butyl 2,4-dioxo-1-oxa-3,9-diazaspiro[4.5]decane-9-carboxylate
• InChI: InChI=1S/C12H18N2O5/c1-11(2,3)19-10(17)14-6-4-5-12(7-14)8(15)13-9(16)18-12/h4-7H2,1-3H3,(H,13,15,16)
• InChI Key: ZFYOLMHKHVOXRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1)C(=O)NC(=O)O2
• Molecular Formula: C12H18N2O5
• Molecular Weight: 270.28 g/mol

Description

“tert-Butyl 2,4-dioxo-1-oxa-3,7-diazaspiro[4.5]decane-7-carboxylate” is a chemical compound with the molecular formula C12H18N2O5. It has an average mass of 270.282 Da and a monoisotopic mass of 270.121582 Da.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H18N2O5/c1-11(2,3)19-10(17)14-6-4-5-12(7-14)8(15)13-9(16)18-12/h4-7H2,1-3H3,(H,13,15,16). This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 270.29. The compound should be stored in a refrigerator.

Scientific Research Applications

Supramolecular Arrangements

Graus et al. (2010) discuss the molecular and crystal structure relationships of derivatives including 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane. Their study highlights the role of substituents in supramolecular arrangements, emphasizing the interactions between hydantoin rings and forming different structural types based on these interactions (Graus et al., 2010).

Reaction Pathways

Moskalenko and Boev (2012) report on the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal, detailing the formation of isomeric condensation products and their yields. This study provides insights into the chemical reactivity and potential pathways for creating derivative compounds (Moskalenko & Boev, 2012).

Reduction Processes

Stepakov et al. (2009) focus on the selective reduction of compounds related to tert-butyl 2,4-dioxo-1-oxa-3,7-diazaspiro[4.5]decane-7-carboxylate. They explore the reduction at the carbonyl group, contributing to the understanding of functional group transformations in these compounds (Stepakov et al., 2009).

Conformational Analysis

Fernandez et al. (2002) synthesized derivatives for use in peptide synthesis, exploring the conformational aspects of these compounds. Their research provides valuable insights into the structural behavior of similar spirocyclic compounds (Fernandez et al., 2002).

Crystal Structure Studies

Żesławska et al. (2017) carried out crystallographic studies on enantiomers of this compound derivatives. They compared the conformation of these compounds with other structures, contributing to the understanding of molecular interactions in solid-state chemistry (Żesławska et al., 2017).

Synthesis Routes

Meyers et al. (2009) describe synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound. This study provides insights into efficient and scalable synthesis methods for such spirocyclic compounds (Meyers et al., 2009).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261).